Cas no 1638767-44-8 (Methyl 5-bromo-7H-pyrrolo[2,3-d]pyrimidine-2-carboxylate)

• Product Name: Methyl 5-bromo-7H-pyrrolo[2,3-d]pyrimidine-2-carboxylate
• CAS No: 1638767-44-8
• MF: C₈H₆BrN₃O₂
• MW: 256.056140422821
• MDL: MFCD27987396
• CID: 4610282
• Update Time: 2025-06-08

Methyl 5-bromo-7H-pyrrolo[2,3-d]pyrimidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-bromo-7H-pyrrolo[2,3-d]pyrimidine-2-carboxylate
• 5-Bromo-7H-pyrrolo[2,3-d]pyrimidine-2-carboxylic acid methyl ester
• SB14088
• P14390

• MDL： MFCD27987396
• Inchi： 1S/C8H6BrN3O2/c1-14-8(13)7-10-2-4-5(9)3-11-6(4)12-7/h2-3H,1H3,(H,10,11,12)
• InChI Key： PCVIPDFMIIGETG-UHFFFAOYSA-N
• SMILES： BrC1=CNC2C1=CN=C(C(=O)OC)N=2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 239
• XLogP3: 1.5
• Topological Polar Surface Area: 67.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives

Additional information on Methyl 5-bromo-7H-pyrrolo[2,3-d]pyrimidine-2-carboxylate

Research Brief on Methyl 5-bromo-7H-pyrrolo[2,3-d]pyrimidine-2-carboxylate (CAS: 1638767-44-8) in Chemical Biology and Drug Discovery

Methyl 5-bromo-7H-pyrrolo[2,3-d]pyrimidine-2-carboxylate (CAS: 1638767-44-8) has recently emerged as a key intermediate in the synthesis of novel heterocyclic compounds with potential therapeutic applications. This compound belongs to the pyrrolopyrimidine class, a privileged scaffold in medicinal chemistry due to its structural similarity to purine bases and its ability to modulate various biological targets. Recent studies have highlighted its utility in the development of kinase inhibitors, epigenetic modulators, and antiviral agents.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of Methyl 5-bromo-7H-pyrrolo[2,3-d]pyrimidine-2-carboxylate as a versatile building block for the synthesis of JAK2 inhibitors. The bromo substituent at the 5-position allows for further functionalization through palladium-catalyzed cross-coupling reactions, while the methyl ester at the 2-position serves as a handle for subsequent transformations. Researchers reported significant improvements in synthetic yields (up to 85%) using optimized Buchwald-Hartwig amination conditions.

In the field of antiviral research, a recent patent application (WO2023056321) disclosed novel derivatives of this compound showing potent activity against respiratory syncytial virus (RSV). The lead compound, derived from Methyl 5-bromo-7H-pyrrolo[2,3-d]pyrimidine-2-carboxylate, demonstrated an EC50 of 12 nM in plaque reduction assays with excellent selectivity index (>1000). Molecular docking studies revealed that these derivatives bind to the RSV fusion protein in a novel binding pocket.

Structural activity relationship (SAR) studies published in Bioorganic & Medicinal Chemistry Letters (2024) have elucidated the importance of the 5-bromo substitution pattern. Researchers found that this specific substitution enhances both the binding affinity to target proteins and the metabolic stability of resulting drug candidates. Comparative studies with other halogen substitutions (chloro, iodo) showed that the bromo derivative offers optimal balance between electronic effects and steric properties.

The compound has also found applications in PROTAC (Proteolysis Targeting Chimera) development. A recent Nature Chemical Biology paper (2024) described its incorporation into novel BET protein degraders, where it serves as the warhead component. The researchers noted that the methyl ester functionality allows for straightforward conjugation to linker molecules while maintaining the necessary geometry for effective ternary complex formation with E3 ubiquitin ligases.

From a synthetic chemistry perspective, recent advances in continuous flow chemistry have improved the scalability of Methyl 5-bromo-7H-pyrrolo[2,3-d]pyrimidine-2-carboxylate production. A 2024 Organic Process Research & Development publication reported a 3-step continuous synthesis with 72% overall yield and >99% purity, addressing previous challenges in large-scale manufacturing of this valuable intermediate.

Ongoing clinical trials involving compounds derived from this scaffold (NCT05678954) suggest promising therapeutic potential in oncology indications. Preliminary results show favorable pharmacokinetic profiles and manageable safety profiles in Phase I studies, supporting further development of this chemical series.